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Compound of Interest

Compound Name: Acetylpropionyl peroxide

Cat. No.: B15484938 Get Quote

A Note on Nomenclature: The term "acetylpropionyl peroxide" is not standard in chemical

literature. It is likely a conflation of two distinct compounds: diacetyl peroxide and dipropionyl

peroxide. This guide will address the structure elucidation of both of these compounds, which

are members of the diacyl peroxide family. Diacyl peroxides are characterized by the peroxide

functional group (–O–O–) flanked by two acyl groups.

This technical guide provides an in-depth overview of the methodologies used to elucidate the

structures of diacetyl peroxide and dipropionyl peroxide, catering to researchers, scientists, and

professionals in drug development.

Physicochemical Properties
A summary of the key physicochemical properties of diacetyl peroxide and dipropionyl peroxide

is presented below. These properties are fundamental to their handling, characterization, and

application.
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Property Diacetyl Peroxide Dipropionyl Peroxide

Chemical Formula C₄H₆O₄[1] C₆H₁₀O₄[2]

Molar Mass 118.088 g/mol [1] 146.14 g/mol [3]

Appearance
Colorless crystals or oily

liquid[1]
Available as a 25% solution[3]

Melting Point 30 °C (86 °F; 303 K)[1]
Not available for pure

substance

Boiling Point 63 °C at 21 mmHg[1]
Not available for pure

substance

Density 1.163 g/cm³[1]
Not available for pure

substance

CAS Number 110-22-5[1] 3248-28-0[2]

IUPAC Name Acetic peroxyanhydride[1]
Propanoyl

propaneperoxoate[3]

SMILES O=C(OOC(=O)C)C[1] CCC(=O)OOC(=O)CC[3]

Synthesis and Experimental Protocols
The synthesis of diacyl peroxides like diacetyl and dipropionyl peroxide generally involves the

reaction of an acid anhydride or acid chloride with a source of peroxide, such as hydrogen

peroxide or sodium peroxide, under controlled temperature conditions.[1][4] These compounds

are highly explosive and shock-sensitive, necessitating extreme caution and the use of dilute

solutions.[1]

General Synthesis of Diacetyl Peroxide
A common laboratory-scale synthesis involves the reaction of acetic anhydride with sodium

peroxide in an ethereal solvent at low temperatures.[4]

Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Diacetyl_peroxide
https://webbook.nist.gov/cgi/cbook.cgi?ID=3248-28-0
https://en.wikipedia.org/wiki/Diacetyl_peroxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC12369007/
https://en.wikipedia.org/wiki/Diacetyl_peroxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC12369007/
https://en.wikipedia.org/wiki/Diacetyl_peroxide
https://en.wikipedia.org/wiki/Diacetyl_peroxide
https://en.wikipedia.org/wiki/Diacetyl_peroxide
https://en.wikipedia.org/wiki/Diacetyl_peroxide
https://webbook.nist.gov/cgi/cbook.cgi?ID=3248-28-0
https://en.wikipedia.org/wiki/Diacetyl_peroxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC12369007/
https://en.wikipedia.org/wiki/Diacetyl_peroxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC12369007/
https://en.wikipedia.org/wiki/Diacetyl_peroxide
https://prepchem.com/synthesis-of-acetyl-peroxide/
https://en.wikipedia.org/wiki/Diacetyl_peroxide
https://prepchem.com/synthesis-of-acetyl-peroxide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A mixture of acetic anhydride and diethyl ether is prepared in a reaction vessel and cooled to

approximately -15 °C.

Sodium peroxide is added to the cooled mixture.

Finely crushed ice is then added portion-wise over a period of 10 minutes while maintaining

vigorous agitation and low temperature.[4]

The agitation is continued for an additional 10 minutes after the ice addition is complete.

The ethereal layer containing the diacetyl peroxide is separated.

The ethereal solution is then dried over a suitable drying agent like calcium chloride.

The ether is allowed to evaporate at room temperature to yield crystalline diacetyl peroxide.

[4]
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Synthesis of Diacetyl Peroxide

Structure Elucidation Workflow
The structural confirmation of diacyl peroxides relies on a combination of spectroscopic

techniques. Each technique provides unique information about the molecular structure.

Synthesis and Purification

Mass Spectrometry (MS) NMR Spectroscopy
(¹H, ¹³C) Infrared (IR) Spectroscopy

Combined Spectroscopic Data Analysis

Structure Confirmation

Click to download full resolution via product page

Structure Elucidation Workflow

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

molecule.

Expected Data for Diacetyl Peroxide (C₄H₆O₄): The molecular ion peak ([M]⁺) would be

observed at m/z = 118.0266. Common fragments would include the acetyl radical (CH₃CO•,

m/z = 43) and subsequent loss of CO₂.

Expected Data for Dipropionyl Peroxide (C₆H₁₀O₄): The molecular ion peak would be

observed at m/z = 146.0579. Fragmentation would likely involve the propionyl radical

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15484938?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(CH₃CH₂CO•, m/z = 57).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the hydrogen and carbon environments

within the molecule.

¹H NMR:

Diacetyl Peroxide: A single sharp singlet would be expected for the six equivalent methyl

protons (2 x CH₃). The chemical shift would be in the region of 2.2-2.3 ppm.

Dipropionyl Peroxide: Two signals would be anticipated: a triplet for the six methyl protons (2

x CH₃) and a quartet for the four methylene protons (2 x CH₂).

¹³C NMR:

Diacetyl Peroxide: Two distinct signals would be expected: one for the methyl carbons and

another for the carbonyl carbons.

Dipropionyl Peroxide: Three signals would be anticipated: one for the methyl carbons, one

for the methylene carbons, and one for the carbonyl carbons.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule. For diacyl

peroxides, the most characteristic absorption bands are:

C=O Stretch: A strong, sharp absorption band is expected in the region of 1750-1820 cm⁻¹.

The exact position can be influenced by the electronic effects of the alkyl groups.

O-O Stretch: A weak to medium absorption band is expected in the region of 820-890 cm⁻¹.

This band can sometimes be difficult to identify due to its weakness.

C-O Stretch: Absorption bands corresponding to the C-O single bonds are also expected.

Decomposition Pathway
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Diacyl peroxides are known to be unstable and can decompose, often initiated by heat or light.

The decomposition proceeds via homolytic cleavage of the weak O-O bond to form acyloxy

radicals. These radicals can then undergo further reactions, such as decarboxylation to form

alkyl radicals and carbon dioxide.

R-C(O)O-OC(O)-R 2 R-C(O)O•
Homolytic Cleavage 2 R• + 2 CO₂

Decarboxylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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